molecular formula C9H14Cl2N4 B2709637 5-Chloro-2-(3-methylpiperazin-1-yl)pyrimidine hydrochloride CAS No. 1420846-53-2

5-Chloro-2-(3-methylpiperazin-1-yl)pyrimidine hydrochloride

Cat. No. B2709637
CAS RN: 1420846-53-2
M. Wt: 249.14
InChI Key: PXMOVHBRKDGGJI-UHFFFAOYSA-N
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Description

“5-Chloro-2-(3-methylpiperazin-1-yl)pyrimidine hydrochloride” is a chemical compound that belongs to the class of pyrimidines . Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .


Molecular Structure Analysis

The molecular formula of “5-Chloro-2-(3-methylpiperazin-1-yl)pyrimidine hydrochloride” is C9H14Cl2N4 . It is a derivative of pyrimidine, which is a six-membered ring with two nitrogen atoms at positions 1 and 3 .

Scientific Research Applications

Regioselective Synthesis of Pyrimidine Derivatives

This compound can be used in the regioselective synthesis of new pyrimidine derivatives using organolithium reagents. The nucleophilic attack on pyrimidines using N-methylpiperazine was shown to be highly regioselective, favoring the formation of C-4 substituted products .

Antibacterial and Antimicrobial Activities

Pyrimidines, including 5-Chloro-2-(3-methylpiperazin-1-yl)pyrimidine hydrochloride, are common heterocyclic compounds found in many natural products as well as synthetic drugs with antibacterial and antimicrobial activities .

Synthesis of 4,6-Disubstituted Pyrimidines

There is interest in the synthesis of 4,6-disubstituted pyrimidines. Pyrimidines containing halogens at the 2- and 4-positions are excellent starting materials for introducing different aryl, alkyl, or heteroaryl groups into the pyrimidine ring .

Enhancement of Binding Affinity with Serotonin (5-HT) Receptor Sites

An increase in the hydrophobic character of the substituents in the 4-position of the pyrimidine ring is expected to enhance the binding affinity with the serotonin (5-HT) receptor sites .

Pharmacologically Active Decorated Six-Membered Diazines

Diazine alkaloid scaffold, a widespread two-nitrogen containing compounds in nature (DNA, RNA, flavors, and fragrances), constitutes a central building block for a wide range of pharmacological applications .

Anticancer Applications

Pyrimidine derivatives, including 5-Chloro-2-(3-methylpiperazin-1-yl)pyrimidine hydrochloride, are broadly applied in therapeutic disciplines, owing to their high degree of structural diversity. They have been reported to exhibit anticancer activities .

Antifungal and Antiparasitic Activities

Pyrimidine derivatives have been reported to exhibit antifungal and antiparasitic activities .

Cardiovascular Agents and Antihypertensive

Pyrimidine derivatives have been reported to exhibit cardiovascular agents and antihypertensive activities .

properties

IUPAC Name

5-chloro-2-(3-methylpiperazin-1-yl)pyrimidine;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H13ClN4.ClH/c1-7-6-14(3-2-11-7)9-12-4-8(10)5-13-9;/h4-5,7,11H,2-3,6H2,1H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PXMOVHBRKDGGJI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CN(CCN1)C2=NC=C(C=N2)Cl.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H14Cl2N4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

249.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Chloro-2-(3-methylpiperazin-1-yl)pyrimidine hydrochloride

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